3-{4-benzyl-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}-N-[2-(cyclohex-1-en-1-yl)ethyl]propanamide

• IUPAC Name: 3-(4-benzyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-[2-(cyclohexen-1-yl)ethyl]propanamide
• InChI: InChI=1S/C27H29N5O2/c33-25(28-18-17-20-9-3-1-4-10-20)16-15-24-29-30-27-31(19-21-11-5-2-6-12-21)26(34)22-13-7-8-14-23(22)32(24)27/h2,5-9,11-14H,1,3-4,10,15-19H2,(H,28,33)
• InChI Key: JUXYAIMRKMXLEP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CCC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=CC=C5
• Molecular Formula: C27H29N5O2
• Molecular Weight: 455.6 g/mol

Description

The compound belongs to the class of 1,2,4-triazoloquinazolines, which are heterocyclic compounds. These compounds are known for their wide range of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure could be determined using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For instance, the amide group could undergo hydrolysis, and the benzyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a drug, it could interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with care and use appropriate personal protective equipment.

Future Directions

Future research could focus on exploring the potential uses of this compound, such as its possible applications in medicine or industry.